Pentizidone

Catalog No.
S631746
CAS No.
55694-83-2
M.F
C8H12N2O3
M. Wt
184.19 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Pentizidone

CAS Number

55694-83-2

Product Name

Pentizidone

IUPAC Name

(4R)-4-[[(E)-4-oxopent-2-en-2-yl]amino]-1,2-oxazolidin-3-one

Molecular Formula

C8H12N2O3

Molecular Weight

184.19 g/mol

InChI

InChI=1S/C8H12N2O3/c1-5(3-6(2)11)9-7-4-13-10-8(7)12/h3,7,9H,4H2,1-2H3,(H,10,12)/b5-3+/t7-/m1/s1

InChI Key

DGYLXKOLHICICX-OHCKJTPYSA-N

SMILES

CC(=CC(=O)C)NC1CONC1=O

Synonyms

4-((1-methyl-3-oxo-1-butenyl)amino)-3-isoxazolidinone hemihydrate, acetylacetonylcycloserine, pentizidone, pentizidone, calcium salt, (R)-isomer, pentizidone, monosodium salt, (R)-isomer, pentizidone, sodium salt, (R)-isomer

Canonical SMILES

CC(=CC(=O)C)NC1CONC1=O

Isomeric SMILES

C/C(=C\C(=O)C)/N[C@@H]1CONC1=O

XLogP3

0.3

UNII

0UP011P7BS

Wikipedia

Pentizidone

Dates

Modify: 2023-07-20

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